Cas no 1823864-04-5 (2-(Azetidin-3-ylsulfanyl)-5-phenyl-1,3,4-oxadiazole hydrochloride)

• Product Name: 2-(Azetidin-3-ylsulfanyl)-5-phenyl-1,3,4-oxadiazole hydrochloride
• CAS No: 1823864-04-5
• MF: C₁₁H₁₂ClN₃OS
• MW: 269.750479698181
• MDL: MFCD26793067
• CID: 4773369
• PubChem ID: 72716423
• Update Time: 2026-02-26

2-(Azetidin-3-ylsulfanyl)-5-phenyl-1,3,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-ylsulfanyl)-5-phenyl-1,3,4-oxadiazole hydrochloride
• 2-(Azetidin-3-ylsulfanyl)-5-phenyl-1,3,4-oxadiazole hydrochloride

• MDL： MFCD26793067
• Inchi： 1S/C11H11N3OS.ClH/c1-2-4-8(5-3-1)10-13-14-11(15-10)16-9-6-12-7-9;/h1-5,9,12H,6-7H2;1H
• InChI Key： FGYQGRWHUOUKMP-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NN=C(C2C=CC=CC=2)O1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 231
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(Azetidin-3-ylsulfanyl)-5-phenyl-1,3,4-oxadiazole hydrochloride

Comprehensive Overview of 2-(Azetidin-3-ylsulfanyl)-5-phenyl-1,3,4-oxadiazole hydrochloride (CAS No. 1823864-04-5)

The compound 2-(Azetidin-3-ylsulfanyl)-5-phenyl-1,3,4-oxadiazole hydrochloride (CAS No. 1823864-04-5) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an oxadiazole core linked to a phenyl group and an azetidine ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets. The hydrochloride salt form enhances its solubility, making it more suitable for experimental and formulation purposes.

In recent years, the demand for novel heterocyclic compounds like 2-(Azetidin-3-ylsulfanyl)-5-phenyl-1,3,4-oxadiazole hydrochloride has surged, driven by the need for innovative therapeutic agents. The oxadiazole moiety, in particular, is known for its versatility in drug design, often contributing to antimicrobial, anti-inflammatory, and anticancer properties. This compound's azetidine component further adds to its pharmacological appeal, as azetidines are increasingly explored for their role in modulating enzyme activity and receptor binding.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 2-(Azetidin-3-ylsulfanyl)-5-phenyl-1,3,4-oxadiazole hydrochloride in drug discovery?" Current studies suggest its utility in targeting enzyme inhibitors and signal transduction pathways. For instance, its sulfanyl linkage may facilitate interactions with cysteine residues in proteins, a feature exploited in the design of covalent inhibitors. Such attributes align with the growing trend of precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal off-target effects.

Another hot topic in the scientific community is the synthetic accessibility of 2-(Azetidin-3-ylsulfanyl)-5-phenyl-1,3,4-oxadiazole hydrochloride. Organic chemists are keen on optimizing its synthesis to improve yield and purity, which are critical for scaling up production. The compound's 1,3,4-oxadiazole ring can be constructed via cyclization reactions, while the azetidine ring introduces stereochemical complexity, requiring careful control during synthesis. These challenges resonate with broader discussions about green chemistry and sustainable synthesis, as researchers aim to reduce waste and energy consumption in chemical manufacturing.

From a structural perspective, the phenyl group in 2-(Azetidin-3-ylsulfanyl)-5-phenyl-1,3,4-oxadiazole hydrochloride contributes to its lipophilicity, influencing its pharmacokinetic properties. This characteristic is particularly relevant in the context of blood-brain barrier penetration, a key consideration in central nervous system (CNS) drug development. Additionally, the compound's hydrochloride salt form ensures better stability and handling, addressing common formulation challenges faced in preclinical studies.

The rise of computational chemistry and AI-driven drug design has further amplified interest in compounds like 2-(Azetidin-3-ylsulfanyl)-5-phenyl-1,3,4-oxadiazole hydrochloride. Molecular docking studies and quantitative structure-activity relationship (QSAR) models are being employed to predict its binding affinities and optimize its structure for enhanced efficacy. These approaches align with the broader shift toward data-driven research, where in silico tools accelerate the identification of promising candidates.

In conclusion, 2-(Azetidin-3-ylsulfanyl)-5-phenyl-1,3,4-oxadiazole hydrochloride (CAS No. 1823864-04-5) represents a compelling example of modern medicinal chemistry's innovation. Its multifaceted structure, combined with its potential applications in drug discovery and biochemical research, positions it as a valuable asset in the quest for novel therapeutics. As scientific advancements continue to unfold, this compound is likely to remain a focal point for researchers exploring the intersection of heterocyclic chemistry and biological activity.